Cas no 117174-39-7 (Thymidine,3'-cyano-3'-deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]- (9CI))

• Product Name: Thymidine,3'-cyano-3'-deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]- (9CI)
• CAS No: 117174-39-7
• MF: C₁₇H₂₇N₃O₄Si
• MW: 365.499485254288
• CID: 173957
• PubChem ID: 452056
• Update Time: 2025-04-19

Thymidine,3'-cyano-3'-deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Thymidine,3'-cyano-3'-deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]- (9CI)
• (2S,3R,5R)-2-[[tert-butyl(dimethyl)silyl]oxymethyl]-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolane-3-carbonitrile
• 5'-(t-Butyldimethylsilyl)-3'-C-Cyano-3'-deoxythymidine
• (2S,3R,5R)-2-[[tert-butyl(dimethyl)silyl]oxymethyl]-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-3-carbonitrile
• 117174-39-7
• Bu2MeSiCNddT
• DTXSID70151715
• Thymidine, 3'-cyano-3'-deoxy-5'-O-((1,1-dimethylethyl)dimethylsilyl)-
• Thymidine, 3'-cyano-3'-deoxy-5'-O-[(1,1-dimethylethyl)dimethylsilyl]-

• Inchi： 1S/C17H27N3O4Si/c1-11-9-20(16(22)19-15(11)21)14-7-12(8-18)13(24-14)10-23-25(5,6)17(2,3)4/h9,12-14H,7,10H2,1-6H3,(H,19,21,22)/t12-,13-,14-/m1/s1
• InChI Key： ASRCITJDRZNWOT-MGPQQGTHSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC[C@@H]1[C@@H](C#N)C[C@H](N2C(NC(C(C)=C2)=O)=O)O1

Computed Properties

• Exact Mass: 365.17721
• Monoisotopic Mass: 365.177
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.7Ų

Experimental Properties

• Density: 1.15
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.521
• PSA: 91.66
• LogP: 2.70638